An In-depth Technical Guide to Perfluorophenyl Ethenesulfonate for Researchers and Drug Development Professionals
An In-depth Technical Guide to Perfluorophenyl Ethenesulfonate for Researchers and Drug Development Professionals
Introduction: Perfluorophenyl ethenesulfonate, more commonly known as pentafluorophenyl vinylsulfonate, is a versatile chemical reagent that has garnered significant interest in the field of medicinal chemistry and drug development. Its unique reactivity profile makes it a valuable tool for the synthesis of a diverse range of functionalized sulfonamides, a class of compounds with a broad spectrum of biological activities. This technical guide provides a comprehensive overview of pentafluorophenyl ethenesulfonate, including its synthesis, chemical properties, and applications in the development of enzyme inhibitors and other therapeutic agents.
Physicochemical Properties
Pentafluorophenyl ethenesulfonate is a stable, readily handled reagent. A summary of its key physicochemical properties is presented in Table 1.
| Property | Value |
| Molecular Formula | C₈H₃F₅O₃S |
| Molecular Weight | 274.17 g/mol |
| Appearance | Colorless oil |
| Solubility | Soluble in most organic solvents |
Synthesis of Perfluorophenyl Ethenesulfonate
The synthesis of pentafluorophenyl ethenesulfonate can be achieved through the reaction of pentafluorophenol with 2-chloroethanesulfonyl chloride in the presence of a base.
Experimental Protocol: Synthesis of Pentafluorophenyl Ethenesulfonate
Materials:
-
Pentafluorophenol
-
2-Chloroethanesulfonyl chloride
-
Triethylamine
-
Anhydrous dichloromethane (DCM)
-
Silica gel for column chromatography
-
Ethyl acetate
-
Hexanes
Procedure:
-
To a solution of 2-chloroethanesulfonyl chloride (1.0 equivalent) in anhydrous dichloromethane at 0 °C, add pentafluorophenol (1.0 equivalent).
-
Slowly add triethylamine (2.0 equivalents) to the reaction mixture at 0 °C.
-
Allow the reaction to stir at 0 °C for 30 minutes and then warm to room temperature.
-
Monitor the reaction progress by thin-layer chromatography (TLC).
-
Upon completion, concentrate the reaction mixture under reduced pressure.
-
Purify the crude residue by flash column chromatography on silica gel, using a gradient of ethyl acetate in hexanes (e.g., 6% ethyl acetate in hexanes) as the eluent to afford pentafluorophenyl ethenesulfonate as a colorless oil.[1]
Reactivity and Applications in Drug Development
Pentafluorophenyl ethenesulfonate serves as a versatile precursor for the synthesis of functionalized sulfonamides. The electron-withdrawing nature of the pentafluorophenyl group makes it an excellent leaving group, facilitating its displacement by primary and secondary amines in an aminolysis reaction. Furthermore, the vinyl group acts as a Michael acceptor, enabling a variety of addition reactions.
Synthesis of Functionalized Sulfonamides
Two primary strategies are employed for the synthesis of functionalized sulfonamides using pentafluorophenyl ethenesulfonate:
-
1,3-Dipolar Cycloaddition followed by Aminolysis: Pentafluorophenyl ethenesulfonate can undergo efficient intermolecular 1,3-dipolar cycloaddition with various nitrones. This reaction produces stable cycloadducts with high stereo- and regioselectivity. Subsequent aminolysis of the pentafluorophenyl group furnishes the desired functionalized sulfonamides in good yields.[2]
-
Intermolecular Radical Addition followed by Aminolysis: Radical species, generated from iodo- or bromo-compounds and tri-n-butyltin hydride, can be added across the double bond of pentafluorophenyl ethenesulfonate. The resulting products are then subjected to aminolysis with a range of amines to yield the corresponding sulfonamides.
Experimental Protocol: General Procedure for Aminolysis
Materials:
-
Functionalized pentafluorophenyl sulfonate derivative
-
Primary or secondary amine
-
Anhydrous solvent (e.g., THF, DCM)
-
Base (e.g., triethylamine, DBU) - if required
Procedure:
-
Dissolve the functionalized pentafluorophenyl sulfonate derivative (1.0 equivalent) in an appropriate anhydrous solvent.
-
Add the desired primary or secondary amine (1.0-1.2 equivalents). A base may be added if the amine salt is used or to facilitate the reaction.
-
Stir the reaction mixture at room temperature or with gentle heating, monitoring its progress by TLC.
-
Upon completion, remove the solvent under reduced pressure.
-
Purify the crude product by an appropriate method, such as column chromatography or recrystallization, to obtain the pure sulfonamide.
Biological Activity of Derived Sulfonamides
Sulfonamides derived from pentafluorophenyl ethenesulfonate have shown promise as inhibitors of various enzymes implicated in disease, including cysteine proteases, protein tyrosine phosphatases, and receptor tyrosine kinases. The vinyl sulfonate/sulfonamide moiety often acts as a Michael acceptor, forming a covalent bond with a nucleophilic residue (typically cysteine) in the enzyme's active site, leading to irreversible inhibition.
Cysteine Protease Inhibition
Vinyl sulfonamides have been identified as potent inhibitors of cysteine proteases. For instance, a second-generation N-alkoxyvinylsulfonamide inhibitor of cruzain, a cysteine protease from Trypanosoma cruzi (the causative agent of Chagas disease), demonstrated a high second-order inactivation rate constant.
| Inhibitor | Target Enzyme | Second-Order Inactivation Rate Constant (M⁻¹s⁻¹) |
| N-alkoxyvinylsulfonamide | Cruzain | 6,480,000 |
Table 2: Quantitative data for a vinyl sulfonamide inhibitor of cruzain.[3]
Protein Tyrosine Phosphatase (PTP) Inhibition
Aryl vinyl sulfonates and sulfones have been characterized as active site-directed, irreversible inhibitors of protein tyrosine phosphatases (PTPs). They inactivate PTPs through a Michael addition of the active site cysteine residue to the vinyl group.
| Inhibitor | Target Enzyme | Kᵢ (mM) | kᵢ (min⁻¹) |
| Phenyl vinyl sulfonate (PVSN) | YopH | 0.29 ± 0.06 | 0.061 ± 0.002 |
| Phenyl vinyl sulfone (PVS) | YopH | 0.35 ± 0.06 | 0.080 ± 0.004 |
Table 3: Inhibition constants for PTP inactivation by phenyl vinyl sulfonate and phenyl vinyl sulfone.[1]
Epidermal Growth Factor Receptor (EGFR) Tyrosine Kinase Inhibition
Vinyl sulfone derivatives have emerged as potent inhibitors of EGFR tyrosine kinase, a key target in cancer therapy. A specific derivative, VF16, has shown significantly greater potency than the approved drug erlotinib.
| Inhibitor | Target Enzyme | IC₅₀ (nM) |
| VF16 | EGFR-TK | 7.85 ± 0.88 |
| Erlotinib (reference) | EGFR-TK | 26.09 ± 5.42 |
Table 4: IC₅₀ values for the inhibition of EGFR tyrosine kinase.[4][5]
Signaling Pathway Modulation
The biological effects of sulfonamides derived from pentafluorophenyl ethenesulfonate are often mediated through the modulation of key cellular signaling pathways.
EGFR Signaling Pathway
Inhibitors of EGFR tyrosine kinase, such as the vinyl sulfone derivative VF16, block the autophosphorylation of the receptor, thereby inhibiting the activation of downstream signaling cascades like the RAS-RAF-MEK-ERK and PI3K-AKT pathways. This leads to reduced cell proliferation and survival in cancer cells.
References
- 1. Aryl vinyl sulfonates and sulfones as active site-directed and mechanism-based probes for protein tyrosine phosphatases - PMC [pmc.ncbi.nlm.nih.gov]
- 2. Synthesis of functionalized sulfonamides via 1,3-dipolar cycloaddition of pentafluorophenyl vinylsulfonate - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. Potent second generation vinyl sulfonamide inhibitors of the trypanosomal cysteine protease cruzain - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. Identification of Vinyl Sulfone Derivatives as EGFR Tyrosine Kinase Inhibitor: In Vitro and In Silico Studies - PMC [pmc.ncbi.nlm.nih.gov]
- 5. Identification of Vinyl Sulfone Derivatives as EGFR Tyrosine Kinase Inhibitor: In Vitro and In Silico Studies - PubMed [pubmed.ncbi.nlm.nih.gov]
